Patulolide B

Description

Patulolide B is a chemical compound belonging to the group of 12-membered macrolide antibiotics . It is produced by Penicillium urticae S11R59 . Patulolide B is also known by other names, including (12R,Z)-12-Methyloxacyclododeca-3-ene-2,5-dione and (3Z,12R)-12-Methyl-1-oxa-3-cyclododecene-2,5-dione .

Patulolides, including Patulolide B, are biosynthesized through a process involving oxidases, which convert patulolide C to patulolide A . These oxidases exhibit high substrate specificity, primarily acting on patulolide C . This conversion is crucial in the overall biosynthetic pathway of patulolides . Patulolide A, another macrolide in this family, has been synthesized from 12-hydroxydodecanoic acid and was isolated from a Penicillium urticae mutant .

Another macrolide, mycolactone, is a toxin produced by Mycobacterium ulcerans, the causative agent of Buruli ulcer . Mycolactone induces apoptosis in cells, contributing to tissue damage observed in the disease . Unlike patulolides, mycolactone's effects involve inducing cell death and tissue necrosis, which highlights its role in the pathogenesis of Buruli ulcer . Some unsaturated fatty acids derived from marine organisms also exhibit cytotoxic activity against various tumor cell lines .

• CAS No.: 103729-43-7
• Product Name: Patulolide B
• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: (3Z,12R)-12-methyl-1-oxacyclododec-3-ene-2,5-dione
• Standard InChI: InChI=1S/C12H18O3/c1-10-6-4-2-3-5-7-11(13)8-9-12(14)15-10/h8-10H,2-7H2,1H3/b9-8-/t10-/m1/s1
• Standard InChIKey: XETYGXGLGYXEIT-HSTULFTRSA-N
• SMILES: CC1CCCCCCC(=O)C=CC(=O)O1
• Canonical SMILES: CC1CCCCCCC(=O)C=CC(=O)O1
• Synonyms: patulolide B
• PubChem Compound: 6444101
• Last Modified: Feb 18 2024